Cas no 16285-50-0 (Furo[2,3-d]pyrimidin-4(3H)-one,5,6-dihydro-)

Furo[2,3-d]pyrimidin-4(3H)-one,5,6-dihydro- structure
16285-50-0 structure
Product Name:Furo[2,3-d]pyrimidin-4(3H)-one,5,6-dihydro-
CAS No:16285-50-0
MF:C6H6N2O2
MW:138.124041080475
CID:121550
PubChem ID:51062043
Update Time:2025-04-18

Furo[2,3-d]pyrimidin-4(3H)-one,5,6-dihydro- Chemical and Physical Properties

Names and Identifiers

    • Furo[2,3-d]pyrimidin-4(3H)-one,5,6-dihydro-
    • Furo[2,3-d]pyrimidin-4-ol, 5,6-dihydro- (8CI)
    • 16285-50-0
    • 5,6-Dihydrofuro[2,3-d]pyrimidin-4-ol
    • Furo[2,3-d]pyrimidin-4-ol,5,6-dihydro-(8ci)
    • Inchi: 1S/C6H6N2O2/c9-5-4-1-2-10-6(4)8-3-7-5/h3H,1-2H2,(H,7,8,9)
    • InChI Key: WNWXMAGEGIHVOZ-UHFFFAOYSA-N
    • SMILES: O1C2=C(C(NC=N2)=O)CC1

Computed Properties

  • Exact Mass: 138.04298
  • Monoisotopic Mass: 138.043
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 10
  • Rotatable Bond Count: 0
  • Complexity: 242
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 50.7A^2
  • XLogP3: -0.5

Experimental Properties

  • PSA: 53.85
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